1,3-Di-tert-butylthiourea
Overview
Description
1,3-Di-tert-butylthiourea is a chemical compound with the molecular formula C9H20N2S . It has a molecular weight of 188.3 . This compound is also known by other names such as N,N’-di-tert-butylthiourea, 1,3-di-tert-butyl-2-thiourea, and sym-di-tert-butylthiourea .
Synthesis Analysis
The synthesis of this compound involves a reaction with sodium hypochlorite and sodium hydroxide in benzene at 60 - 65℃ for 4 hours .Molecular Structure Analysis
This compound contains a total of 31 bonds, including 11 non-H bonds, 1 multiple bond, 2 rotatable bonds, 1 double bond, and 1 urea (-thio) derivative .Chemical Reactions Analysis
This compound has been studied for its inhibiting behavior against corrosion and microbiological corrosion on carbon steels in highly salted (3.5% w/w NaCl) environments . It works well at low doses for both corrosion and microbiological corrosion .Scientific Research Applications
Conformational Studies and Energy Analysis
Research by Morteza Nasrolahi, R. Ghiasi, and F. Shafiei (2019) focused on the conformational preference and stability of molecules similar to 1,3-di-tert-butylthiourea, such as 2,2-di-tert-butyl-1,3-dithian. Their study utilized B3LYP/6-311+G(d,p) theory level to analyze total energies, dipole moments, Frontier Orbital Energies, and HOMO/LUMO gaps of various conformations, providing valuable insights into the structural and energetic aspects of these compounds (Nasrolahi et al., 2019).
Synthesis and Application in Material Science
In 2020, Kevin Kopp, O. Schiemann, and N. Fleck explored the synthesis of tert-butyl aryl sulfides, which are precursors for benzo[1,2-d;4,5-d']bis[1,3]dithioles, essential in creating functional materials like fluorescent dyes and stable trityl radicals. Their innovative approach utilized S-tert-butyl isothiouronium bromide, an odorless substitute for tert-butyl thiol, in palladium-catalyzed C-S bond formation. This method facilitates a more environmentally friendly and efficient pathway to these critical materials (Kopp et al., 2020).
Interaction with Metal Halides
The study by N. Barnes, S. Godfrey, R. Pritchard, and S. Ratcliffe (2008) focused on the reaction of N,N'-di-tert-butylthiourea (dtbtu) with antimony(III) halides. They discovered that dtbtu reacts with SbX3 to form triply bridged dimers, revealing important insights into the structural chemistry of such reactions and the potential applications in coordination chemistry (Barnes et al., 2008).
Enzyme Inhibition and Sensing Applications
F. Rahman and colleagues (2021) studied various thiourea derivatives, including this compound, for their potential as enzyme inhibitors and mercury sensors. Their research highlighted the efficiency of these simple structures in inhibiting enzymes like acetylcholinesterase and butyrylcholinesterase, as well as their capability in detecting toxic metals like mercury, demonstrating the versatility of this compound in biochemical and environmental applications (Rahman et al., 2021).
Mechanism of Action
Mode of Action
It is likely that the compound interacts with its targets through non-covalent interactions such as hydrogen bonding, electrostatic interactions, and hydrophobic effects .
Biochemical Pathways
Thiourea compounds are known to interfere with the function of certain enzymes, potentially affecting multiple biochemical pathways .
Pharmacokinetics
The physicochemical properties of a compound can strongly influence its adme properties .
Result of Action
It is known that thiourea compounds can have various effects at the molecular and cellular level, depending on their specific structure and the biological context .
Action Environment
The action, efficacy, and stability of 1,3-Di-tert-butylthiourea can be influenced by various environmental factors. These may include the pH of the environment, the presence of other molecules, and the temperature .
properties
IUPAC Name |
1,3-ditert-butylthiourea |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H20N2S/c1-8(2,3)10-7(12)11-9(4,5)6/h1-6H3,(H2,10,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LTMHEXFMSAISLN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=S)NC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80193424 |
Source
|
| Record name | 1,3-(Di-tert-butyl)thiourea | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80193424 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
4041-95-6 |
Source
|
| Record name | N,N′-Bis(1,1-dimethylethyl)thiourea | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4041-95-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,3-(Di-tert-butyl)thiourea | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004041956 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,3-Di-tert-butylthiourea | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=47496 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1,3-(Di-tert-butyl)thiourea | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80193424 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,3-[di-tert-butyl]thiourea | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.576 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What happens when 1,3-Di-tert-butylthiourea is oxidized in different solvents?
A1: Unlike other substituted thioureas that typically form thiourea S-trioxides upon oxidation, this compound reacts differently. Instead of forming the S-trioxide, it produces formamidinium alkyl-sulfates when oxidized in various solvents []. Interestingly, the specific alkyl group within the formamidinium alkyl-sulfate product is determined by the solvent used for the oxidation reaction [].
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